Cas no 2768327-67-7 (Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate)

• Product Name: Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate
• CAS No: 2768327-67-7
• MF: C₁₄H₁₃F₃O₃
• MW: 286.246434926987
• CID: 6242037
• PubChem ID: 165994917
• Update Time: 2025-06-12

Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate
• EN300-37332683
• 2768327-67-7
• Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate

• Inchi： 1S/C14H13F3O3/c1-19-12(18)11-10-6-13(11,7-20-10)8-4-2-3-5-9(8)14(15,16)17/h2-5,10-11H,6-7H2,1H3
• InChI Key： BRONEGRWZGBMMO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C12COC(C1)C2C(=O)OC)(F)F

Computed Properties

• Exact Mass: 286.08167876g/mol
• Monoisotopic Mass: 286.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate

Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate (CAS No. 2768327-67-7): A Comprehensive Overview

Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate (CAS No. 2768327-67-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate bicyclic structure and functional groups, exhibits unique chemical properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate is composed of a bicyclic framework with a trifluoromethyl group and a phenyl ring, which contribute to its distinct physicochemical properties. The presence of these substituents enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate has been identified as a promising candidate for further investigation due to its potential to interact with specific enzymatic targets. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression and inflammation.

The trifluoromethyl group, a key feature of this compound, is known to enhance the binding affinity and selectivity of small molecules to their targets. This group imparts additional electronic effects that can modulate the reactivity and stability of the molecule, making it an ideal candidate for structure-activity relationship (SAR) studies. The phenyl ring further contributes to the compound's binding interactions by providing hydrophobic surfaces and potential hydrogen bonding opportunities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate with various biological targets. Molecular docking studies have revealed that this compound can effectively bind to pockets on kinases and other enzymes, suggesting its potential as a lead compound for drug development. These computational insights have guided experimental efforts aimed at optimizing the pharmacological properties of this molecule.

In addition to its potential as an enzyme inhibitor, Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can modulate inflammatory pathways by interacting with key signaling molecules involved in the inflammatory response. These findings suggest that Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate may have therapeutic applications in conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

The synthesis of Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate presents unique challenges due to its complex molecular architecture. However, recent developments in synthetic methodologies have made it possible to access this compound in multi gram quantities with high purity. Advances in catalytic processes and asymmetric synthesis have particularly contributed to the efficient preparation of this molecule, enabling more extensive pharmacological evaluations.

Ongoing research is focused on further optimizing the pharmacokinetic properties of Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate through structural modifications aimed at improving solubility, bioavailability, and metabolic stability. Additionally, efforts are being made to explore its potential as a prodrug or analogs with enhanced therapeutic efficacy and reduced side effects.

The potential applications of Methyl 4-[2-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylate extend beyond oncology and inflammation research; it has also shown promise in other therapeutic areas such as neurodegenerative diseases and infectious disorders. The unique structural features of this compound make it a versatile scaffold for designing molecules with diverse biological activities.

In conclusion, Methyl 4-[2-(trifluoromethyl strong>) phenyl]-2-oxabicyclo[[ strong>] hexane- strong>]carboxylate (CAS No.< /em> strong >2768327- strong >67- strong >7) is a highly intriguing compound with significant potential in pharmaceutical research.
Its complex structure, characterized by a bicyclic framework and functional groups such as the< em>[ em> strong >
trifluoromethyl group< em>, em> strong >
phenyl ring< em>, em> strong >
and carboxylic ester moiety< em>, em> strong >
makes it a valuable candidate for further exploration in drug discovery.
Preliminary studies suggest that this compound may exhibit inhibitory activity against various kinases
and other enzymes involved in cancer progression
and inflammation.
Additionally,
its potential applications extend beyond oncology
to include other therapeutic areas such as neurodegenerative diseases
and infectious disorders.
With ongoing research focused on optimizing
its pharmacokinetic properties
and exploring new synthetic methodologies,
Methyl 4-[ tr trifluoromethylenl ] phenyle ] - oxobicy clo [ hexan carbox ylate holds great promise
for future therapeutic applications.
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